
GS967 Electrophysiology Recording Setup:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GS967

Cat. No.: B15589792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GS967, also known as GS-458967, is a potent and selective inhibitor of the cardiac late sodium

current (late INa).[1][2] This current is enhanced in pathological conditions such as heart failure

and long QT syndrome, contributing to cardiac arrhythmias.[3] By selectively targeting the late

INa over the peak INa, GS967 offers a promising therapeutic strategy to shorten action

potential duration (APD) and suppress arrhythmias like Torsades de Pointes (TdP) with minimal

effects on normal cardiac conduction.[4][5]

These application notes provide a comprehensive guide for setting up and conducting

electrophysiology experiments to evaluate the effects of GS967 on cardiac myocytes. The

protocols outlined below are synthesized from established research methodologies and are

intended to assist researchers in obtaining reliable and reproducible data.

Mechanism of Action
GS967 exerts its antiarrhythmic effects by binding to voltage-gated sodium channels (Nav) and

preferentially inhibiting the sustained or late component of the sodium current. This late INa is

pathologically enhanced in certain cardiac channelopathies, leading to prolonged

repolarization, early afterdepolarizations (EADs), and triggered arrhythmias.[5][6] By blocking

this late current, GS967 effectively shortens the cardiac action potential and reduces the

arrhythmogenic substrate.[3][4] Computer modeling suggests that the inhibition of late INaL by
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GS967 can prevent EADs by counterbalancing the reduced repolarization reserve and

normalizing intracellular sodium concentration.[6]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of late INa in arrhythmogenesis and a

typical experimental workflow for assessing the electrophysiological effects of GS967.
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Signaling Pathway of Late INa in Arrhythmogenesis
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Experimental Workflow for GS967 Electrophysiology
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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